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Compound of Interest

Compound Name: Epitalon

Cat. No.: B1616696 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the subcutaneous administration

of the tetrapeptide Epitalon (Ala-Glu-Asp-Gly) in rat models, based on available research. The

information is intended to guide the design and execution of preclinical studies investigating the

effects of Epitalon.

Introduction
Epitalon is a synthetic peptide that mimics the effects of epithalamin, a natural extract from the

pineal gland.[1] It has been studied for a variety of biological effects, including the activation of

telomerase, antioxidant properties, and regulation of circadian rhythms.[1][2] Its primary

mechanism of action is believed to be the stimulation of telomerase, an enzyme responsible for

maintaining the length of telomeres, which are protective caps at the ends of chromosomes

that shorten with age.[3] Research suggests that by activating telomerase, Epitalon may

promote cellular longevity.[1]

Quantitative Data from In Vivo Rat Studies
The following table summarizes quantitative data from published studies on the subcutaneous

administration of Epitalon in rats.
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Parameter
Study 1: Colon
Carcinogenesis
Model

Study 2: Gastric
Endocrine Cell
Model

General Preclinical
Dosing

Rat Strain Outbred male LIO rats Wistar rats Not Specified

Dosage 1 µg per rat
Not explicitly stated in

abstract
1 to 10 mg/kg

Frequency 5 days a week Daily Daily

Duration 6 months 30 or 42 days
Several weeks to

months

Vehicle Saline
Not explicitly stated in

abstract
Not Specified

Injection Volume 0.1 ml
Not explicitly stated in

abstract
Not Specified

Reference [4] [5] [6]

Experimental Protocols
This section details the methodologies for preparing and administering Epitalon
subcutaneously to rats.

Materials
Lyophilized Epitalon peptide

Sterile bacteriostatic water for injection[7]

Sterile saline solution (0.9% NaCl)

Sterile syringes (1 ml) with needles (23-26 gauge)[8][9]

Alcohol swabs (70% isopropyl alcohol)[9]

Appropriate animal handling and restraint equipment
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Sharps disposal container[9]

Preparation of Epitalon Solution
Reconstitution of Lyophilized Epitalon:

Bring the lyophilized Epitalon vial to room temperature.

Using a sterile syringe, slowly inject the desired amount of bacteriostatic water into the

vial, aiming the stream against the side of the vial to avoid frothing.[7]

Gently swirl the vial until the powder is completely dissolved. Do not shake vigorously.[7]

The reconstituted solution should be stored in the refrigerator.[7]

Preparation of Injection Solution:

Based on the desired dosage and injection volume, dilute the reconstituted Epitalon
solution with sterile saline. For example, to achieve a 1 µg dose in a 0.1 ml injection

volume, the concentration of the final solution should be 10 µg/ml.

Subcutaneous Injection Procedure in Rats
Animal Restraint:

Properly restrain the rat. This can be done manually by firmly grasping the loose skin at

the scruff of the neck.[10]

Injection Site Preparation:

The recommended site for subcutaneous injection is the loose skin over the back,

between the shoulder blades (dorsal thoracic region).[8][11]

Swab the injection site with a 70% alcohol wipe and allow it to dry.[10]

Injection:

Gently lift the skin to form a "tent".[11]
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Insert the needle, bevel up, into the base of the tented skin.[11]

Aspirate slightly by pulling back the plunger to ensure the needle has not entered a blood

vessel. If blood appears in the syringe, withdraw the needle and select a new site.[11]

Slowly inject the Epitalon solution.[10]

Withdraw the needle and apply gentle pressure to the injection site for a few seconds.

Post-Injection Monitoring:

Return the rat to its cage and monitor for any adverse reactions, such as swelling or signs

of distress at the injection site.

Visualization of Pathways and Workflows
Experimental Workflow
The following diagram illustrates the general workflow for a subcutaneous Epitalon injection

study in rats.
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Caption: General workflow for subcutaneous Epitalon administration in rats.

Signaling Pathways of Epitalon
The following diagrams illustrate the key signaling pathways influenced by Epitalon.
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Caption: Epitalon's activation of telomerase to inhibit cellular senescence.

Antioxidant Pathway (Keap1/Nrf2)
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Caption: Epitalon's role in the Keap1/Nrf2 antioxidant pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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epitalon-in-rats]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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